Cas no 1272741-65-7 ((3R)-3-amino-3-(pyrimidin-5-yl)propanoic acid)

(3R)-3-amino-3-(pyrimidin-5-yl)propanoic acid structure
1272741-65-7 structure
Product Name:(3R)-3-amino-3-(pyrimidin-5-yl)propanoic acid
CAS No:1272741-65-7
MF:C7H9N3O2
MW:167.165261030197
MDL:MFCD32903694
CID:5582372
PubChem ID:40418845
Update Time:2023-11-24

(3R)-3-amino-3-(pyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-AMINO-3-(PYRIMIDIN-5-YL)PROPANOIC ACID
    • (3R)-3-AMINO-3-PYRIMIDIN-5-YLPROPANOICACID
    • AKOS006371539
    • AT22955
    • EN300-1286061
    • 1272741-65-7
    • (3R)-3-AMINO-3-PYRIMIDIN-5-YLPROPANOIC ACID
    • 5-Pyrimidinepropanoic acid, β-amino-, (βR)-
    • (3R)-3-amino-3-(pyrimidin-5-yl)propanoic acid
    • MDL: MFCD32903694
    • Inchi: 1S/C7H9N3O2/c8-6(1-7(11)12)5-2-9-4-10-3-5/h2-4,6H,1,8H2,(H,11,12)/t6-/m1/s1
    • InChI Key: AKGSTLPCCFCVSI-ZCFIWIBFSA-N
    • SMILES: OC(C[C@H](C1=CN=CN=C1)N)=O

Computed Properties

  • Exact Mass: 167.069476538g/mol
  • Monoisotopic Mass: 167.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.7
  • Topological Polar Surface Area: 89.1Ų

Experimental Properties

  • Density: 1.345±0.06 g/cm3(Predicted)
  • Boiling Point: 355.4±32.0 °C(Predicted)
  • pka: 3.22±0.12(Predicted)

(3R)-3-amino-3-(pyrimidin-5-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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